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Compound of Interest |

Compound Name: sucrose polyester
CAS No.: 121854-29-3
Cat. No.: B1166589
Get Quote
. J

For Immediate Reference: Treat sucrose polyester as a non-hazardous, water-insoluble,
organic chemical waste. Do not dispose of it down the sanitary sewer. Collect in a designated,
sealed, and properly labeled waste container for incineration or landfill, in accordance with local
regulations.

Sucrose polyester, also known by the trade name Olestra, is a synthetic fat substitute created
by esterifying sucrose with fatty acids.[1][2] Its unique chemical structure—a large molecule
that is insoluble in water—renders it indigestible by the human body and resistant to
breakdown by many conventional waste treatment processes.[1][3][4] While not classified as a
hazardous material, its persistence necessitates proper disposal procedures to minimize
environmental impact.

This guide provides step-by-step instructions for the safe and compliant disposal of sucrose
polyester from research, development, and quality control laboratories.

Key Chemical and Physical Properties for Disposal

Understanding the properties of sucrose polyester is essential for selecting the appropriate
disposal pathway.
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Property

Value/Description

Disposal Implication

Chemical Type

Polyester of sucrose and fatty
acids.[1][2]

Treat as an organic chemical

waste.

Physical State

Can be a liquid or a solid.[1][5]

Disposal procedures vary for

liquid and solid forms.

Solubility

Insoluble in water; soluble in

many organic solvents.[1]

Do not dispose down the drain.
Can clog plumbing and
interfere with wastewater

treatment.

Biodegradability

Generally considered non-
biodegradable, though some
microorganisms can degrade it

over extended periods.[6]

Not suitable for composting or
standard biological waste
streams. Landfill or incineration
are the preferred final disposal
methods.[7][8]

Toxicity

Considered non-hazardous
and non-toxic for disposal
purposes.[9][10]

Does not typically require
handling as hazardous waste,
but should be segregated from

general trash.

Experimental Protocols: Standard Disposal

Procedures

Follow these detailed methodologies for the safe handling and disposal of sucrose polyester

waste generated in a laboratory.

Procedure for Solid Sucrose Polyester Waste

This procedure applies to solid sucrose polyester, materials lightly contaminated with it (e.g.,

weighing papers, gloves), and solidified mixtures.

e Segregation: At the point of generation, separate solid sucrose polyester waste from all

other waste streams, including hazardous waste, sharps, and general laboratory trash.
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o Containment: Place the solid waste into a designated, leak-proof waste container. A
polyethylene-lined cardboard box or a dedicated plastic drum is suitable.

o Labeling: Clearly label the container as "Non-Hazardous Sucrose Polyester Waste for
Incineration/Landfill." Include the date and the name of the generating laboratory.

o Storage: Store the sealed container in a designated waste accumulation area, away from
incompatible materials.

e Pickup and Disposal: Arrange for pickup through your institution's Environmental Health and
Safety (EHS) office or a licensed waste management contractor. The preferred final disposal
method is incineration to ensure complete destruction.[7][8]

Procedure for Liquid Sucrose Polyester Waste

This procedure applies to liquid sucrose polyester, solutions where it is the primary
component, and organic solvents used to dissolve it.

e Segregation: Collect liquid sucrose polyester waste in a dedicated, sealed container. Do
not mix with aqueous waste, hazardous waste, or any other solvent streams.

o Containment: Use a sturdy, screw-cap container made of a compatible material (e.g., high-
density polyethylene, HDPE). Ensure the container is clean and was not previously used for
incompatible chemicals.

o Labeling: Affix a waste label to the container. Clearly write "Non-Hazardous Liquid Sucrose
Polyester Waste" and list any solvents present with their approximate percentages.

o Storage: Keep the container sealed at all times, except when adding waste. Store it in a well-
ventilated area, within secondary containment to prevent spills.

o Disposal: Once the container is full, arrange for disposal through your institution's EHS
office. Under no circumstances should liquid sucrose polyester be poured down the sink.
[11] It can cause blockages and pass through wastewater treatment facilities into the
environment.

Disposal Pathway Decision Logic
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The following diagram illustrates the logical workflow for determining the correct disposal
stream for sucrose polyester waste.

Waste Generated:
Contains Sucrose Polyester

Prohibited:
Is the waste primarily liquid? DO NOT DISPOSE
IN GENERAL TRASH

Is the waste primarily solid
or lightly contaminated debris?

Collect in a dedicated,
sealed, and labeled
liquid waste container (HDPE).

Collect in a dedicated, Prohibited:
sealed, and labeled DO NOT DISPOSE
solid waste container. DOWN DRAIN

Arrange for disposal via
Institutional EHS or
licensed contractor.

Click to download full resolution via product page

Caption: Decision workflow for sucrose polyester waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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